An In-depth Technical Guide to the Physicochemical Properties of 2,3-Dichloropyridine 1-oxide
An In-depth Technical Guide to the Physicochemical Properties of 2,3-Dichloropyridine 1-oxide
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction
2,3-Dichloropyridine 1-oxide is a halogenated heterocyclic compound of significant interest in medicinal chemistry and organic synthesis. As a derivative of pyridine N-oxide, its unique electronic and steric properties make it a versatile building block for creating complex molecular architectures. The presence of the N-oxide functional group, combined with two chlorine atoms on the pyridine ring, modulates the compound's reactivity and physicochemical characteristics in ways that are highly valuable for the development of novel active pharmaceutical ingredients (APIs). Understanding these core properties is paramount for its effective application in drug design, synthesis, and formulation. This guide provides a comprehensive analysis of the key physicochemical attributes of 2,3-Dichloropyridine 1-oxide, grounded in established analytical techniques and theoretical principles.
Molecular and Structural Properties
The foundational characteristics of a molecule dictate its behavior in both chemical and biological systems. For 2,3-Dichloropyridine 1-oxide, the arrangement of its atoms and the resulting electronic distribution are key to its utility.
-
Molecular Formula: C₅H₃Cl₂NO[1]
-
Molecular Weight: 163.99 g/mol [1]
-
CAS Number: 53976-65-1[1]
-
IUPAC Name: 2,3-dichloro-1-oxidopyridin-1-ium[1]
The structure consists of a pyridine ring where the nitrogen atom is oxidized, and chlorine atoms are substituted at the C2 and C3 positions. This arrangement leads to a highly polarized molecule with distinct regions of electron density.
Caption: Molecular Structure of 2,3-Dichloropyridine 1-oxide.
Summary of Physicochemical Properties
A quantitative overview of key physicochemical properties is essential for quick reference in a research setting. While extensive experimental data for this specific molecule is not widely published, the table below summarizes computed values and data for structurally related compounds.
| Property | Value/Range | Comments |
| Melting Point | Data not available | The parent compound, 2,3-dichloropyridine, has a melting point of 64-67 °C.[2][3] Isomeric compounds like 2,6-dichloropyridine N-oxide melt at 138 °C. |
| Boiling Point | Data not available | Likely to decompose upon heating. The parent compound sublimes at 210 °C. |
| LogP (Octanol/Water) | 1.4 | This computed value suggests moderate lipophilicity.[1] |
| pKa (Conjugate Acid) | < 0.8 | Estimated. The pKa of the parent pyridine N-oxide conjugate acid is ~0.8. The two electron-withdrawing chloro groups are expected to significantly decrease the basicity of the N-oxide oxygen. |
Detailed Analysis of Physicochemical Properties
Melting Point and Thermal Behavior
The melting point is a critical indicator of a compound's purity and lattice energy. For crystalline solids like 2,3-Dichloropyridine 1-oxide, a sharp melting range is indicative of high purity.
Causality in Experimental Choice: While traditional capillary methods provide a melting range, Differential Scanning Calorimetry (DSC) is the superior technique in a research and development context. DSC not only determines the melting point with high precision but also provides quantitative data on the enthalpy of fusion (ΔHfus), detects polymorphic transitions, and can be used to assess purity. This thermal signature is invaluable for characterizing API batches and understanding their solid-state stability.
Solubility
Solubility is a cornerstone of drug development, influencing everything from reaction work-ups to bioavailability. The solubility of an API in aqueous and organic media dictates its absorption, distribution, metabolism, and excretion (ADME) profile.
Causality in Experimental Choice: The Shake-Flask Method is considered the "gold standard" for determining thermodynamic equilibrium solubility. Its widespread acceptance stems from its direct measurement of a saturated solution at equilibrium, which provides a true representation of the compound's intrinsic solubility under specific conditions (e.g., pH, temperature). This method is crucial for Biopharmaceutics Classification System (BCS) assessments, which guide drug formulation strategies.
Acidity/Basicity (pKa)
The pKa value governs the ionization state of a molecule at a given pH. The N-oxide group in pyridine N-oxides is weakly basic. However, the strong electron-withdrawing inductive effects of the two chlorine atoms at the C2 and C3 positions significantly reduce the electron density on the oxygen atom. This makes 2,3-Dichloropyridine 1-oxide a much weaker base than the parent pyridine N-oxide, resulting in a conjugate acid with a very low pKa (estimated to be < 0.8). In a physiological context (pH ~7.4), the molecule will exist almost exclusively in its neutral, non-protonated form.
Spectroscopic Profile
Spectroscopic data is essential for structural confirmation and quality control.
-
¹H NMR: The ¹H NMR spectrum of the parent 2,3-dichloropyridine shows three distinct signals for the aromatic protons.[4] For the N-oxide, these protons would experience a different electronic environment. The proton at C6 would likely be the most downfield-shifted due to its proximity to the polarized N-O group. The protons at C4 and C5 would appear as a coupled system, with their chemical shifts influenced by both the N-oxide and the chlorine atoms.
-
IR Spectroscopy: The most characteristic feature in the IR spectrum of a pyridine N-oxide is the N-O stretching vibration, which typically appears in the 1200-1300 cm⁻¹ region. This band provides a clear diagnostic marker for the presence of the N-oxide functionality.
-
Mass Spectrometry: The mass spectrum would show a molecular ion (M⁺) peak. A critical diagnostic feature would be the isotopic pattern of the molecular ion cluster. Due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl isotopes), the spectrum would exhibit a characteristic pattern of peaks at M, M+2, and M+4, with relative intensities of approximately 9:6:1, confirming the presence of two chlorine atoms.
Reactivity and Stability
The reactivity of 2,3-Dichloropyridine 1-oxide is governed by its functional groups. The N-oxide group activates the pyridine ring, particularly at the C4 position, for nucleophilic attack. Furthermore, the chlorine atoms at C2 and C3 are potential leaving groups for nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of diverse functionalities. The compound should be stored in a cool, dry, well-ventilated area away from strong oxidizing agents and acids.
Safety and Handling
Appendix: Key Experimental Protocols
Protocol 1: Melting Point Determination by Differential Scanning Calorimetry (DSC)
This protocol outlines a self-validating system for the precise determination of the melting point (Tm) and enthalpy of fusion (ΔHfus).
-
Instrument Calibration: Calibrate the DSC instrument's temperature and enthalpy scales using certified reference standards (e.g., indium, tin). This step is critical for ensuring data accuracy and trustworthiness.
-
Sample Preparation: Accurately weigh 2-5 mg of dry 2,3-Dichloropyridine 1-oxide into a standard aluminum DSC pan. Crimp the pan with a lid to encapsulate the sample.
-
Reference Pan: Prepare an identical empty, sealed aluminum pan to serve as the reference.
-
Thermal Program:
-
Place the sample and reference pans into the DSC cell.
-
Equilibrate the cell at a temperature at least 20-30 °C below the expected melting point.
-
Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) through the melting transition to a temperature well above the completion of melting.
-
Use an inert nitrogen purge gas to prevent oxidative degradation.
-
-
Data Analysis: The resulting thermogram will show an endothermic peak.
-
Melting Point (Tm): Determined as the onset temperature or the peak temperature of the endotherm.
-
Enthalpy of Fusion (ΔHfus): Calculated by integrating the area under the melting peak. The value is a measure of the energy required to melt the sample.
-
-
Validation: A sharp, single endotherm confirms the sample is likely a pure, single polymorphic form. Broad peaks or multiple transitions may indicate impurities or polymorphism.
Protocol 2: Equilibrium Solubility by Shake-Flask Method
This protocol describes a robust method for determining the thermodynamic solubility, essential for pharmaceutical profiling.
Caption: Workflow for Equilibrium Solubility Determination.
-
System Preparation: Add an excess amount of solid 2,3-Dichloropyridine 1-oxide to a series of vials containing a precise volume of the desired solvent (e.g., water, pH 7.4 phosphate buffer, ethanol). The excess solid is crucial to ensure that equilibrium is reached with a saturated solution.
-
Equilibration: Seal the vials and place them in a constant temperature shaker bath (e.g., 25°C or 37°C) for a predetermined period (typically 24 to 72 hours) to allow the system to reach thermodynamic equilibrium.
-
Sample Separation (Self-Validation): After equilibration, allow the vials to stand undisturbed at the same temperature for the solid to settle. Carefully withdraw an aliquot of the supernatant. The solution must be immediately filtered through a fine-pore (e.g., 0.22 µm) filter to remove all undissolved micro-particulates. This separation step is critical; inadequate filtration is a common source of erroneously high solubility values.
-
Quantification: Analyze the concentration of the dissolved compound in the clear filtrate using a pre-validated, stability-indicating analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).
-
Data Confirmation: To ensure equilibrium has been reached, samples can be taken at multiple time points (e.g., 24h and 48h). The solubility value is confirmed when consecutive measurements are consistent.
References
-
PubChem. (n.d.). 2,3-Dichloropyridine 1-oxide. National Center for Biotechnology Information. Retrieved from [Link]
-
Chemsrc. (2024). 2,3-Dichloropyridine | CAS#:2402-77-9. Retrieved from [Link]
-
The Royal Society of Chemistry. (2020). Supporting Information: Recyclable Anhydride Catalyst for H2O2 Oxidation: N-oxidation of Pyridine Derivatives. Retrieved from [Link]
- Gajeles, G., et al. (2020). Supporting Information: Recyclable Anhydride Catalyst for H2O2 Oxidation: N-oxidation of Pyridine Derivatives.
-
Otto Chemie Pvt. Ltd. (n.d.). 2,3-Dichloropyridine, 99%. Retrieved from [Link]
- Google Patents. (2015). CN104529880A - Synthesis method of 2,3-dichloropyridine.
-
NINGBO INNO PHARMCHEM CO.,LTD. (2024). Unlocking Chemical Synthesis Potential with 2,3-Dichloropyridine. Retrieved from [Link]
-
Patsnap Eureka. (n.d.). Method for preparing 2,3-dichloropyridine. Retrieved from [Link]
Sources
- 1. 2,3-Dichloropyridine 1-oxide | C5H3Cl2NO | CID 21785300 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 2,3-Dichloropyridine | CAS#:2402-77-9 | Chemsrc [chemsrc.com]
- 3. 2,3-Dichloropyridine, 99% 2402-77-9 manufacturers in India | 2,3-Dichloropyridine, 99% - India with worldwide shipping [ottokemi.com]
- 4. 2,3-Dichloropyridine(2402-77-9) 1H NMR spectrum [chemicalbook.com]
- 5. benchchem.com [benchchem.com]
